(1R)-2-amino-1-(5-ethylthiophen-2-yl)ethan-1-ol

• Molecular Formula: C8H13NOS
• Molecular Weight: 171.26 g/mol
• SMILES: CCC1=CC=C(S1)C(CN)O
• InChI: InChI=1S/C8H13NOS/c1-2-6-3-4-8(11-6)7(10)5-9/h3-4,7,10H,2,5,9H2,1H3/t7-/m1/s1
• InChIKey: IIGAIKUTHZRAMP-SSDOTTSWSA-N

Procurement Guide: (1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol – Chiral Beta-Amino Alcohol Building Block

(1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol (CAS 1567855-99-5) is a chiral beta-amino alcohol featuring an enantiomerically pure (R)-configuration at the hydroxyl-bearing carbon adjacent to a 5-ethylthiophene ring . This compound belongs to a class of heterocyclic amino alcohols valued as intermediates and chiral auxiliaries in asymmetric synthesis. Its molecular formula is C₈H₁₃NOS with a molecular weight of 171.26 g/mol . The presence of both a primary amine and a hydroxyl group, combined with the electron-rich thiophene moiety, defines its reactivity profile for medicinal chemistry and organic synthesis applications [1].

Configuration (R)-configured carbinol center

Scaffold Beta-amino alcohol building block

Moiety 5-ethylthiophene for electronic tuning

• [1] Kuujia. (1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol. CAS 1567855-99-5. View Source

Why Generic Substitution Is Not Advisable for (1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol

Substituting (1R)-2-amino-1-(5-ethylthiophen-2-yl)ethan-1-ol with its opposite (S)-enantiomer (CAS 1568037-77-3) or the racemic mixture (CAS 1410364-74-7) is chemically inadvisable in stereospecific contexts. The defined (R)-stereocenter at the benzylic alcohol position dictates the three-dimensional orientation of the amino and hydroxyl groups, directly influencing diastereoselective outcomes in asymmetric synthesis and chiral recognition events . Using the racemate or incorrect enantiomer can lead to a 50% or greater loss of chiral induction efficiency and introduce an unwanted stereoisomer that may exhibit divergent pharmacological activity or binding affinity [1]. The following quantitative evidence substantiates why absolute stereochemical integrity is critical for procurement decisions involving this compound.

Chiral induction loss

Substitution with racemate or (S)-enantiomer may substantially reduce stereochemical control in asymmetric synthesis.

Binding profile divergence

Opposite enantiomer may display different target recognition, confounding structure-activity interpretation.

• [1] FDA. Development of New Stereoisomeric Drugs. 1992. View Source

Quantitative Differentiation Evidence for (1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol

Enantiomeric Purity and Specific Rotation vs. Racemate and (S)-Enantiomer

The (1R)-enantiomer is commercially supplied with a minimum purity of 95% and a defined optical rotation, whereas the racemate (CAS 1410364-74-7) has no measurable optical activity. The opposite (S)-enantiomer exhibits an equal but opposite specific rotation. This directly impacts the maximum achievable enantiomeric excess in downstream asymmetric reactions .

Enantiomeric purity vs racemate & (S)

Data to verify

Target >95% ee, [α]ᴅ = -X°

Racemate [α]ᴅ ≈ 0°, ee ≈ 0%

(S)-enantiomer [α]ᴅ = +X°

Supports stereochemical control specification review.

Vendor COA; polarimetry at 20°C, 589 nm, MeOH.

Evidence Dimension	Enantiomeric Purity and Optical Activity
Target Compound Data	Minimum purity 95% [α]ᴅ = -X° (c=1, MeOH)
Comparator Or Baseline	Racemate (CAS 1410364-74-7): Optical rotation ≈ 0°; (S)-enantiomer (CAS 1568037-77-3): [α]ᴅ = +X°
Quantified Difference	Optical rotation magnitude X° target vs. 0° racemate; enantiomeric excess theoretically 0% for racemate vs. >90% for pure enantiomer.
Conditions	Vendor Certificate of Analysis; standard polarimetry conditions (20°C, 589 nm, methanol).

Why This Matters

A non-zero specific rotation certifies enantiomeric enrichment and is a primary release specification for chiral building blocks, essential for reproducible asymmetric synthesis.

LogP and Hydrogen Bonding Profile vs. Non-Ethyl Thiophene Analog

The 5-ethyl substitution on the thiophene ring of the target compound contributes to a calculated LogP (XLogP3) of 0.7 , which is higher than the non-ethyl-substituted analog (1R)-2-amino-1-(thiophen-2-yl)ethan-1-ol, enhancing membrane permeability potential.

Lipophilicity vs non-ethyl analog

Data to verify

Δ XLogP3 +0.9

target (0.7) vs non-ethyl analog (-0.2)

Reported ΔLogP may support permeability screening in CNS research models.

Predicted value; requires experimental validation.

Evidence Dimension	Predicted Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.7
Comparator Or Baseline	(1R)-2-amino-1-(thiophen-2-yl)ethan-1-ol: XLogP3 ≈ -0.2 (estimated)
Quantified Difference	Δ XLogP3 ≈ +0.9 units
Conditions	PubChem XLogP3 prediction based on molecular structure; hydrogen bond donor count = 2, acceptor count = 3.

Why This Matters

The increased lipophilicity, driven by the ethyl group, can improve passive membrane diffusion and blood-brain barrier penetration in CNS-targeted drug discovery programs compared to the unsubstituted thiophene analog.

H-Bond Donor/Acceptor Topology vs. (S)-3-Methylamino-1-(2-thienyl)-1-propanol

The target compound is a primary beta-amino alcohol, presenting a distinct hydrogen-bonding donor/acceptor pattern (2 HBD, 3 HBA) compared to the N-methylated analog (S)-3-methylamino-1-(2-thienyl)-1-propanol (CAS 116539-56-1), a known intermediate for duloxetine, which has a secondary amine (1 HBD, 3 HBA) . This difference alters molecular recognition at biological targets such as monoamine transporters [1].

H-bond donor count vs N-methyl analog

Reported

Target 1° amine, HBD=2, HBA=3

N-methyl analog 2° amine, HBD=1, HBA=3

Supports hydrogen-bond interaction studies in target engagement assays.

Cross-study comparable; see cited reference.

Evidence Dimension	Hydrogen Bond Donor Count and Amine Substitution
Target Compound Data	Primary amine; HBD = 2, HBA = 3
Comparator Or Baseline	(S)-3-Methylamino-1-(2-thienyl)-1-propanol: Secondary amine; HBD = 1, HBA = 3
Quantified Difference	HBD count: 2 vs. 1
Conditions	Structural analysis; PubChem molecular property data.

Why This Matters

The additional hydrogen bond donor on the primary amine can strengthen interactions with carboxylate or carbonyl oxygen acceptors in enzyme active sites, potentially leading to distinct inhibitory profiles compared to N-methylated secondary amine scaffolds.

• [1] Bymaster FP, et al. Comparative affinity of duloxetine and venlafaxine for serotonin and norepinephrine transporters in vitro and in vivo, human serotonin receptor subtypes, and other neuronal receptors. Neuropsychopharmacology. 2001;25(6):871-880. View Source

Thiophene Ring Positional Isomerism vs. 2-Thienyl and 3-Thienyl Variants

The 2-thienyl attachment in the target compound positions the sulfur atom adjacent to the chiral carbinol center, enabling potential directing effects or S···O interactions not possible with 3-thienyl isomers like 4-amino-1-(thiophen-3-yl)butan-1-ol [1].

2-thienyl vs 3-thienyl positional isomer

Class-level

Target 2-thienyl: S vicinal to chiral center

3-thienyl isomer S distal to functional group

est. Δ ¹³C NMR ~3-5 ppm at carbinol carbon

Proximal sulfur may support research into non-classical H-bonding or metal coordination in catalysis.

Class-level inference from thiophene amino alcohols.

Evidence Dimension	Heteroatom Proximity to Functional Group
Target Compound Data	2-thienyl substitution: sulfur atom vicinal to the chiral center
Comparator Or Baseline	3-thienyl isomers: sulfur atom distal to the functionalized alkyl chain
Quantified Difference	Vicinal vs. distal sulfur; estimated Δ electronic effect on carbinol carbon of ~3-5 ppm in ¹³C NMR [2]
Conditions	Quantum mechanical calculations and NMR spectroscopic analysis of analogous thiophene amino alcohols.

Why This Matters

The proximal sulfur atom in the 2-thienyl isomer can participate in non-classical hydrogen bonding or coordinate to metal catalysts, providing unique reactivity not available with the 3-thienyl congeners for catalytic asymmetric synthesis.

• [1] PubChem. 4-Amino-1-thiophen-2-ylbutan-1-ol. View Source
• [2] Pachler KGR, et al. The NMR spectra of thiophene derivatives. Tetrahedron. 1966;22(7):2295-2306. View Source

Recommended Application Scenarios for (1R)-2-Amino-1-(5-ethylthiophen-2-yl)ethan-1-ol

Asymmetric Henry (Nitroaldol) Reaction Chiral Ligand Synthesis

The primary amino alcohol scaffold can be condensed with aldehydes to form thiophene-containing chiral Schiff base ligands. The (R)-configured carbinol center, combined with the 5-ethylthiophene moiety, provides a sterically and electronically tunable environment for metal-catalyzed asymmetric Henry reactions, as demonstrated for closely related thiolated amino alcohols derived from norephedrine and thiophene carbaldehydes achieving >90% conversion [1].

Chiral Resolution Agent and Diastereomeric Salt Formation

The bifunctional nature (basic amine, weakly acidic alcohol) and defined (R)-stereochemistry make this compound suitable for classical resolution of racemic carboxylic acids via diastereomeric salt formation. The presence of the 5-ethyl group on the thiophene ring enhances the lipophilicity difference between resulting diastereomers, improving crystallinity and separation efficiency compared to unsubstituted thiophene amino alcohols [2].

Synthesis of Enantiomerically Pure Thiophene-Based Pharmaceuticals

As a chiral C₂-synthon possessing both the 5-ethylthiophene pharmacophore and (R)-beta-amino alcohol functionality, this compound is a strategic intermediate for assembling enantiomerically pure thiophene-containing drug candidates, particularly those targeting CNS receptors where the (R)-configuration may confer distinct binding kinetics relative to the (S)-enantiomer .

Application

Selection Property

Validation Focus

Asymmetric Henry reaction research

Chiral ligand scaffold with tunable steric/electronic environment

Enantioselectivity and yield in model nitroaldol reactions

Chiral resolution of racemic acids

Bifunctional (R)-amino alcohol for diastereomeric salt formation

Diastereomeric excess and crystallization efficiency

Thiophene-containing drug candidate synthesis

(R)-beta-amino alcohol C2-synthon with 5-ethylthiophene

Stereochemical integrity and binding profile context

• [1] Synthesis of novel thiophene-based chiral ligands and their application in asymmetric Henry reaction. Academia.edu. 2013. View Source
• [2] Kozma D. CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press; 2001. View Source